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7-O-Methyl Morroniside: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-O-Methyl morroniside is an iridoid glycoside that has been isolated from plants such as the
fruit of Cornus officinalis (Cornelian cherry) and Lonicera morrowii (Morrow's honeysuckle).[1]
As a derivative of morroniside, a compound known for its diverse biological activities, 7-O-
Methyl morroniside is of significant interest for its potential therapeutic applications. This
technical guide provides a comprehensive overview of its chemical structure, properties, and
known biological activities, with a focus on its interaction with key cellular signaling pathways.
The information is intended to support further research and development efforts.

Chemical Structure and Properties

7-O-Methyl morroniside is characterized by a core iridoid structure linked to a glucose
molecule, with a methyl group at the 7-O position. This methylation can influence its
physicochemical properties and biological activity compared to its parent compound,
morroniside.

Physicochemical Properties
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While specific experimentally determined data for 7-O-Methyl morroniside is limited, the
following table summarizes its known and predicted properties.

Property Value Source
Molecular Formula CisH28011 [1]
Molecular Weight 420.41 g/mol [1]
CAS Number 41679-97-4
Appearance Light grey powder
Purity >98%

Refrigerate at 4°C, sealed and
Storage )

protected from light

N Soluble in DMSO, Pyridine,

Solubility

Methanol, Ethanol

Spectroscopic Data

The structural elucidation of 7-O-Methyl morroniside relies on spectroscopic techniques.
While a publicly available, experimentally verified full dataset for 7-O-Methyl morroniside is
not readily available, the following table presents predicted *H and 3C NMR chemical shifts.
These predictions are based on the known data for the closely related compound, 7-alpha-O-
Ethylmorroniside, and general principles of NMR spectroscopy.

Predicted *H NMR Spectroscopic Data (500 MHz, CDsOD)
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Predicted Chemical

Coupling Constant

Position Shift (5, ppm) Multiplicity (3, Hz)
1 ~5.25 d 4.5
3 ~7.48 S
5 ~3.20 m
60 ~2.10 m
6P ~1.95 m
7 ~3.75 m
8 ~2.85 m
9 ~2.30 m
10 ~1.15 d 7.0
1 ~4.65 d 8.0
2' ~3.25 t 8.5
3 ~3.40 t 9.0
4 ~3.30 t 9.0
5' ~3.35 m
6'a ~3.85 dd 12.0, 2.0
6'b ~3.70 dd 12.0,5.5
OCHs ~3.40 S
Predicted 13C NMR Spectroscopic Data (125 MHz, CDs0OD)
© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Position Predicted Chemical Shift (8, ppm)
1 ~98.0
3 ~152.0
4 ~110.0
5 ~38.0
6 ~42.0
7 ~80.0
8 ~45.0
9 ~50.0
10 ~22.0
11 ~170.0
1 ~100.0
2' ~75.0
3' ~78.0
4" ~72.0
5' ~78.5
6' ~63.0
OCHs ~58.0

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is a key technique for determining the
molecular weight and fragmentation pattern of 7-O-Methyl morroniside.
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lonization Mode Predicted m/z
ESI-MS (Positive) [M+Na]*: ~443.15
ESI-MS (Negative) [M-H]~: ~419.16

Biological Activity and Signaling Pathways

The biological activities of 7-O-Methyl morroniside are largely inferred from its parent
compound, morroniside, which is known to possess anti-inflammatory, antioxidant, and
neuroprotective properties. These effects are primarily attributed to the modulation of key
signaling pathways.

Anti-inflammatory Effects via NF-kB and MAPK
Signaling
Morroniside has been shown to exert anti-inflammatory effects by inhibiting the activation of the

Nuclear Factor-kappa B (NF-kB) and Mitogen-Activated Protein Kinase (MAPK) signaling
pathways. It is plausible that 7-O-Methyl morroniside shares this mechanism of action.

NF-kB Signaling Pathway

The NF-kB pathway is a critical regulator of the inflammatory response. In unstimulated cells,
NF-kB is sequestered in the cytoplasm by inhibitor of kB (IKB) proteins. Upon stimulation by
pro-inflammatory signals, the IkB kinase (IKK) complex phosphorylates IkB, leading to its
ubiquitination and subsequent proteasomal degradation. This allows NF-kB to translocate to
the nucleus and induce the transcription of pro-inflammatory genes. Morroniside has been
shown to inhibit this pathway, and it is hypothesized that 7-O-Methyl morroniside acts
similarly.
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Figure 1: Proposed inhibition of the NF-kB signaling pathway by 7-O-Methyl morroniside.
MAPK Signaling Pathway

The MAPK pathway is another crucial signaling cascade involved in inflammation. It consists of
a series of protein kinases that are sequentially activated. Key members of this pathway
include ERK (extracellular signal-regulated kinase) and p38. Activation of these kinases leads
to the expression of inflammatory mediators. Morroniside has been demonstrated to suppress
the phosphorylation of ERK and p38, thereby mitigating the inflammatory response.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

